Cas no 1785233-88-6 (3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine)

• Product Name: 3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine
• CAS No: 1785233-88-6
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 5776933
• PubChem ID: 105478524
• Update Time: 2025-08-05

3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-789755
• 1785233-88-6
• 3-(2-chlorophenoxy)-2,2-difluoropropan-1-amine
• 3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine

• Inchi： 1S/C9H10ClF2NO/c10-7-3-1-2-4-8(7)14-6-9(11,12)5-13/h1-4H,5-6,13H2
• InChI Key： HXOZULBVCWKONI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(CN)(F)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine

Professional Introduction to 3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine (CAS No. 1785233-88-6)

3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1785233-88-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a 2-chlorophenoxy group and a 2,2-difluoropropan-1-amine moiety, which contribute to its distinct chemical behavior and reactivity.

The synthesis of 3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine involves a series of well-defined chemical reactions that highlight the compound's versatility. The presence of the chlorophenoxy group enhances its interaction with biological targets, making it a valuable intermediate in medicinal chemistry. Furthermore, the difluoropropan-1-amine part introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to increase their bioavailability and resistance to enzymatic degradation. This trend has prompted researchers to explore new fluorinated derivatives, such as 3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine, as potential candidates for drug development.

The compound's structural features make it particularly useful in the design of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The combination of the chlorophenoxy and difluoropropan-1-amine groups provides a scaffold that can be modified to target specific enzymatic activities. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases by binding to their active sites and disrupting their function.

Recent advancements in computational chemistry have enabled the precise modeling of molecular interactions, allowing researchers to predict the efficacy of 3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine as a lead compound. These computational studies have identified key structural motifs that contribute to its binding affinity and selectivity. By leveraging these insights, scientists can optimize the compound's properties to enhance its therapeutic potential.

The pharmaceutical industry has been actively investigating novel scaffolds for drug discovery, and 3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine represents a promising candidate. Its unique combination of functional groups offers a versatile platform for designing molecules with improved pharmacological profiles. Moreover, the compound's synthetic accessibility makes it an attractive choice for further exploration in medicinal chemistry.

In conclusion, 3-(2-Chlorophenoxy)-2,2-difluoropropan-1-amine (CAS No. 1785233-88-6) is a compound with significant potential in pharmaceutical research. Its structural features and chemical properties make it a valuable tool for developing new therapeutic agents. As research continues to uncover the benefits of fluorinated compounds, this molecule is poised to play a crucial role in future drug discovery efforts.